N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C19H19FN2O2/c20-15-4-5-16-13(12-22-17(16)10-15)6-7-21-11-14-2-1-3-18-19(14)24-9-8-23-18/h1-5,10,12,21-22H,6-9,11H2
• InChI Key: XWNGNCQFJRHPNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=C2O1)CNCCC3=CNC4=C3C=CC(=C4)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine, also known as FMI-358, is a novel chemical compound that has recently gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine acts as an agonist of the 5-HT2C receptor, which is a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of the receptor leads to the activation of downstream signaling pathways, including the phospholipase C (PLC) pathway, which results in the release of intracellular calcium and activation of protein kinase C (PKC). The exact mechanism by which N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine activates the 5-HT2C receptor is still unclear and requires further investigation.
Biochemical and physiological effects:
Activation of the 5-HT2C receptor by N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, regulation of feeding behavior, and modulation of mood and cognition. N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine has been reported to decrease food intake in rats, suggesting its potential as a treatment for obesity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine in lab experiments is its high potency and selectivity for the 5-HT2C receptor. This makes it a valuable tool for studying the receptor's function and pharmacology. However, one limitation of using N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine is its relatively high cost, which may limit its availability for some research groups.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine. One area of interest is the development of more potent and selective agonists of the 5-HT2C receptor, which could be used to further elucidate the receptor's function and pharmacology. Another area of interest is the investigation of N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine's potential as a treatment for obesity and cognitive disorders. Additionally, the mechanism by which N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine activates the 5-HT2C receptor requires further investigation to fully understand its pharmacology.
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine is a novel chemical compound with potential applications in scientific research. Its high potency and selectivity for the 5-HT2C receptor make it a valuable tool for studying the receptor's function and pharmacology. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine can be synthesized using a multi-step process that involves the reaction of 6-fluoro-1H-indole-3-carbaldehyde with 2,3-dihydro-1,4-benzodioxin-5-carboxylic acid, followed by reduction with sodium borohydride and subsequent reductive amination with ethylene diamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine has shown potential as a research tool for studying the serotonin 5-HT2C receptor, which is involved in various physiological processes, including appetite regulation, mood, and cognition. N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2-(6-fluoro-1H-indol-3-yl)ethanamine has been reported to be a selective and potent agonist of the 5-HT2C receptor, with an EC50 value of 6.2 nM. This makes it a valuable tool for studying the receptor's function and pharmacology.